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Compound of Interest

Compound Name: Cyanine5.5 hydrazide dichloride

Cat. No.: B15142254

This technical guide provides a comprehensive overview of the chemical and physical
properties of Cyanine5.5 hydrazide dichloride, a near-infrared (NIR) fluorescent dye.
Designed for researchers, scientists, and drug development professionals, this document
details the core characteristics, experimental protocols for its application in biomolecule
labeling, and the fundamental chemical reactions it undergoes.

Core Chemical and Physical Properties

Cyanineb5.5 hydrazide dichloride is a carbonyl-reactive dye widely utilized for the fluorescent
labeling of biomolecules.[1] Its reactivity is centered on the hydrazide functional group, which
readily condenses with aldehydes and ketones to form stable hydrazone linkages.[1][2] This
makes it particularly suitable for labeling glycoproteins, where aldehyde groups can be
generated through periodate oxidation of sugar moieties.[1][3]

The key properties of Cyanine5.5 hydrazide dichloride are summarized in the tables below. It
is important to note that values for molecular weight, spectral properties, and quantum yield
can vary between different suppliers due to variations in the counter-ion and measurement
conditions.

General Properties
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Molar Extinction Coefficient (g)

198,000 cm—iM—?

Property Value Source
Appearance Dark blue powder [4]
Molecular Formula C40H46CI2N40 [5]
Molecular Weight 669.7 g/mol [5]
569.6 g/mol [6]

1159.13 g/mol [7]

Solubility Soluble in DMSO, DMF, DCM [5]

10 mM in DMSO [7]

Storage Conditions ?tore at —?O°C, protected from 0]

light. Desiccate.
Spectral Properties

Property Value Source
Excitation Maximum (Aex) 684 nm [1]

673 nm [5]

683 nm [7]

Emission Maximum (Aem) 710 nm [1]

707 nm [5]

703 nm [7]

[1]

209,000 cm~—iM1 [5]
250,000 cm—tM—1 [7]
Fluorescence Quantum Yield
0.2 [1][5]
()
0.27 [7]
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Reactivity and Mechanism

The primary utility of Cyanine5.5 hydrazide lies in its specific reactivity towards carbonyl groups
(aldehydes and ketones). The reaction proceeds via a nucleophilic addition of the hydrazide to
the carbonyl carbon, followed by dehydration to form a stable hydrazone bond. This reaction is
particularly effective for labeling glycoproteins after the generation of aldehyde groups through

mild periodate oxidation of sialic acid residues.
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Reaction of Cyanine5.5 Hydrazide with an Aldehyde

Reactants

Cyanineb.5-Hydrazide Biomolecule with Aldehyde
(R-NH-NH2) (R-CHO)

AN /
\ %ondensation
\‘Prod ug/

Labeled Biomolecule
(R-NH-N=CH-R")

limination

Water
(H20)
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Experimental Workflow for Glycoprotein Labeling

Prepare Reagents
- Glycoprotein
- Periodate Solution
- Cy5.5 Hydrazide Solution

'

Oxidize Glycoprotein
(Add Periodate)

'

Purify Oxidized Glycoprotein
(Desalting/Dialysis)

'

Labeling Reaction
(Add Cy5.5 Hydrazide)

'

Purify Labeled Glycoprotein
(Gel Filtration)

'

Characterize Labeled Glycoprotein
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Application Logic of Cyanine5.5 Hydrazide

Biomolecule of Interest
(e.g., Glycoprotein)

Presence of or Cyanineb5.5 Hydrazide
Induced Carbonyl Group Dichloride

Covalent Labeling
(Hydrazone Bond)

Fluorescently Labeled
Biomolecule

Detection & Analysis
(e.g., In Vivo Imaging,
Fluorescence Microscopy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Cyanine5.5 Hydrazide
Dichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15142254#cyanine5-5-hydrazide-dichloride-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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